Cas no 1803868-52-1 (5-Bromo-2-(2-cyanoethyl)benzoic acid)

5-Bromo-2-(2-cyanoethyl)benzoic acid is a versatile brominated benzoic acid derivative featuring a cyanoethyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct structure allows for further functionalization, particularly in the development of bioactive compounds and fine chemicals. The bromine atom provides a reactive site for cross-coupling reactions, while the carboxylic acid group enables amidation or esterification. The cyanoethyl moiety enhances its utility in heterocyclic chemistry. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry and material science research.
5-Bromo-2-(2-cyanoethyl)benzoic acid structure
1803868-52-1 structure
Product Name:5-Bromo-2-(2-cyanoethyl)benzoic acid
CAS No:1803868-52-1
MF:C10H8BrNO2
MW:254.080021858215
CID:4793228
Update Time:2025-10-16

5-Bromo-2-(2-cyanoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(2-cyanoethyl)benzoic acid
    • Inchi: 1S/C10H8BrNO2/c11-8-4-3-7(2-1-5-12)9(6-8)10(13)14/h3-4,6H,1-2H2,(H,13,14)
    • InChI Key: MNUUWAWQGJMKPN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1

5-Bromo-2-(2-cyanoethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Additional information on 5-Bromo-2-(2-cyanoethyl)benzoic acid

Comprehensive Overview of 5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1)

5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1) is a high-value organic intermediate widely utilized in pharmaceutical synthesis, agrochemical research, and advanced material development. This compound features a benzoic acid backbone substituted with a bromine atom at the 5-position and a cyanoethyl group at the 2-position, offering versatile reactivity for cross-coupling reactions and molecular functionalization. Its unique structure makes it a critical building block for designing small-molecule inhibitors and bioconjugates, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for 5-Bromo-2-(2-cyanoethyl)benzoic acid has surged due to its role in developing targeted therapies and sustainable chemicals. Researchers frequently search for "CAS 1803868-52-1 applications" or "synthesis of cyanoethyl-substituted benzoic acids," reflecting its relevance in drug discovery and catalysis. The compound’s electron-withdrawing groups enhance its utility in palladium-catalyzed reactions, a hotspot in organometallic chemistry. Additionally, its compatibility with microwave-assisted synthesis (a trending lab technique) reduces reaction times, addressing industry needs for efficiency.

From an SEO perspective, queries like "buy 5-Bromo-2-(2-cyanoethyl)benzoic acid" or "CAS 1803868-52-1 suppliers" highlight commercial interest. Analytically, the compound is characterized via HPLC, NMR, and mass spectrometry, ensuring purity for high-throughput screening. Its low toxicity profile (a key concern in regulatory compliance) further broadens its adoption in biocompatible material design. As industries prioritize eco-friendly synthesis, this compound’s potential in water-soluble derivatives garners attention.

The cyanoethyl moiety in 5-Bromo-2-(2-cyanoethyl)benzoic acid enables click chemistry applications, a trending topic in bioconjugation. This aligns with frequent searches for "nitrile-containing pharmaceuticals" and "bioorthogonal reactions." Furthermore, its bromine substituent facilitates halogen bonding, crucial for crystal engineering and MOF development—areas gaining traction in nanotechnology forums. Laboratories often optimize its solubility in DMSO or aqueous buffers for in vitro studies.

Innovations in flow chemistry have streamlined the production of CAS 1803868-52-1, reducing waste and energy use—a response to the "green synthesis" trend. Patent analyses reveal its use in OLED materials and photoresists, connecting it to the booming electronics sector. For SEO-rich content, phrases like "5-Bromo-2-(2-cyanoethyl)benzoic acid stability" or "scaling up cyanoethyl intermediates" cater to both academic and industrial audiences.

In conclusion, 5-Bromo-2-(2-cyanoethyl)benzoic acid (CAS No. 1803868-52-1) exemplifies the intersection of cutting-edge research and industrial demand. Its adaptability to modern synthetic challenges and alignment with sustainability goals ensure its prominence in scientific literature and commercial catalogs alike.

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